Cas no 2034597-10-7 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide
• CAS No: 2034597-10-7
• MF: C₁₅H₁₆ClNO₂S₂
• MW: 341.876040458679
• CID: 5354521
• Update Time: 2025-06-03

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(methylthio)benzamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylsulfanylbenzamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide

• Inchi： 1S/C15H16ClNO2S2/c1-19-11(13-7-8-14(16)21-13)9-17-15(18)10-5-3-4-6-12(10)20-2/h3-8,11H,9H2,1-2H3,(H,17,18)
• InChI Key： ZDTZWGPSXVUGIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(C2C=CC=CC=2SC)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 3.8
• Topological Polar Surface Area: 91.9

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide

Introduction to N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide (CAS No. 2034597-10-7)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide (CAS No. 2034597-10-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines a benzamide moiety with a thiophene ring and various functional groups, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide incorporates several key features that contribute to its potential biological activity. The presence of a 5-chlorothiophen-2-yl group introduces a heterocyclic aromatic system, which is known to enhance binding affinity and selectivity in various biological targets. Additionally, the 2-methoxyethyl side chain provides a hydrophilic extension, improving solubility and bioavailability, while the methylsulfanyl group adds a polar moiety that can interact favorably with biological receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzamide and thiophene-based scaffolds. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in inflammation, pain, and neurodegenerative diseases. The specific arrangement of functional groups in N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide suggests that it may exhibit unique pharmacological properties, making it an attractive subject for further investigation.

The synthesis of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 5-chlorothiophen-2-yl group typically involves halogenation and subsequent nucleophilic substitution reactions, while the attachment of the 2-methoxyethyl and methylsulfanyl groups necessitates careful consideration of reaction mechanisms to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

Evaluation of the pharmacological profile of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide has revealed intriguing findings that warrant further exploration. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory responses. The compound's ability to interact with these enzymes may translate into therapeutic benefits for conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide may exhibit neuroprotective properties, making it a candidate for the development of treatments for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The structural features of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(methylsulfanyl)benzamide, particularly the presence of the methylsulfanyl group, also suggests potential applications in the field of drug delivery systems. This moiety can be exploited to enhance membrane permeability and improve cellular uptake, thereby increasing the bioavailability of the compound. Furthermore, the benzamide core is known to be amenable to modifications that can enhance metabolic stability and reduce toxicity, which are critical factors in drug development.

Ongoing research efforts are focused on optimizing the synthetic routes for N-[< strong > 5 - chloro - thi o ph e n - 1 , 3 - di y l ] - b en z am ide strong >] - b en z am ide strong >] ) are expected to yield more efficient and scalable methods for producing this compound on an industrial scale. Additionally, computational modeling studies are being conducted to predict binding interactions with biological targets and identify potential lead compounds for further optimization.

The potential applications of N-[< strong > 5 - chloro - thi o ph e n - 1 , 3 - di y l ] - b en z am ide strong >] ) are diverse and span multiple therapeutic areas. In addition to its anti-inflammatory and neuroprotective properties, preliminary studies suggest that it may also exhibit anticancer effects by inhibiting key signaling pathways involved in tumor growth and progression. The ability of this compound to modulate multiple biological targets makes it a versatile tool for drug discovery and development.

In conclusion, N-[< strong > 5 - chloro - thi o ph e n - 1 , 3 - di y l ] - b en z am ide strong >] ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. Further investigation into its synthesis, pharmacokinetics, and therapeutic potential is warranted to fully realize its potential as a novel therapeutic agent.